5-(1H-1,3-benzodiazol-1-yl)-3-[(2-fluorophenyl)methoxy]thiophene-2-carboxamide

• Molecular Formula: C19H14FN3O2S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 5-(benzimidazol-1-yl)-3-[(2-fluorophenyl)methoxy]thiophene-2-carboxamide
• InChI: InChI=1S/C19H14FN3O2S/c20-13-6-2-1-5-12(13)10-25-16-9-17(26-18(16)19(21)24)23-11-22-14-7-3-4-8-15(14)23/h1-9,11H,10H2,(H2,21,24)
• InChI Key: QBUKWINFURUTNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(SC(=C2)N3C=NC4=CC=CC=C43)C(=O)N)F

Description

GSK1024306 is a chemical compound developed by GlaxoSmithKline, a global healthcare company

Preparation Methods

The synthesis of GSK1024306 involves several steps, starting with the preparation of key intermediates. The synthetic routes typically involve the use of stable reagents and mild reaction conditions to ensure high optical purity and minimal impurities . Industrial production methods focus on scalability, cost-effectiveness, and safety, making the process suitable for large-scale manufacturing.

Chemical Reactions Analysis

GSK1024306 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in substituted analogs .

Scientific Research Applications

GSK1024306 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it has been studied for its potential effects on cellular pathways and molecular targets. In medicine, GSK1024306 is being investigated for its therapeutic potential in treating various diseases. Additionally, it has industrial applications, particularly in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of GSK1024306 involves its interaction with specific molecular targets and pathways. It exerts its effects by modulating the activity of these targets, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

GSK1024306 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or biological activities. The unique properties of GSK1024306, such as its specific molecular targets and pathways, set it apart from other compounds in its class .

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